Cas no 863593-33-3 (2,3-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

• Product Name: 2,3-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• CAS No: 863593-33-3
• MF: C₂₂H₁₉N₃O₃S
• MW: 405.46956372261
• CID: 6477119
• Update Time: 2025-05-22

2,3-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• Benzamide, 2,3-dimethoxy-N-(2-methyl-3-thiazolo[5,4-b]pyridin-2-ylphenyl)-

• Inchi： 1S/C22H19N3O3S/c1-13-14(21-25-17-10-6-12-23-22(17)29-21)7-4-9-16(13)24-20(26)15-8-5-11-18(27-2)19(15)28-3/h4-12H,1-3H3,(H,24,26)
• InChI Key： GHKNIVCJUNMODW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NC3=CC=CN=C3S2)=C1C)(=O)C1=CC=CC(OC)=C1OC

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• pka: 12.69±0.70(Predicted)

Additional information on 2,3-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

Introduction to 2,3-Dimethoxy-N-(2-Methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}Phenyl)Benzamide (CAS No. 863593-33-3)

2,3-Dimethoxy-N-(2-Methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}Phenyl)Benzamide, commonly referred to by its CAS number 863593-33-3, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of benzamides, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a benzamide core with substituents that include methoxy groups and a thiazolo[5,4-b]pyridine moiety, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic substitution. Researchers have explored various synthetic pathways to optimize the yield and purity of 863593-33-3. Recent studies have highlighted the importance of stereochemistry in the synthesis process, emphasizing the need for precise control over reaction conditions to achieve the desired product.

In terms of applications, 2,3-Dimethoxy-N-(2-Methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}Phenyl)Benzamide has shown promise in the field of pharmacology. Preclinical studies suggest that this compound exhibits potent activity against certain enzymes and receptors associated with neurodegenerative diseases. For instance, research published in Nature Communications demonstrated its ability to inhibit acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. This finding has sparked interest in further exploring its potential as a lead compound for drug development.

Beyond pharmacology, this compound has also been investigated for its role in agrochemicals. Studies indicate that it possesses moderate activity as an herbicide and fungicide. Its ability to inhibit specific plant enzymes makes it a candidate for developing eco-friendly agricultural solutions. However, further research is required to assess its environmental impact and safety profile before it can be commercialized.

The structural complexity of CAS No. 863593-33-3 makes it an attractive target for computational chemistry studies. Researchers have employed molecular docking simulations to predict its binding affinity with various biological targets. These studies have provided valuable insights into its potential interactions with proteins and nucleic acids, paving the way for future experimental validations.

In conclusion, 2,3-Dimethoxy-N-(2-Methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}Phenyl)Benzamide (CAS No. 86359